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Compound of Interest

Compound Name: 2,6-Diisocyanatotoluene

Cat. No.: B1215174 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and reactivity of 2,6-diisocyanatotoluene (2,6-TDI). The information is intended for

researchers, scientists, and professionals in drug development and polymer chemistry, offering

detailed data and methodologies to support advanced research and application.

Chemical Properties
2,6-Diisocyanatotoluene is a significant isomer of toluene diisocyanate, a key component in

the production of polyurethanes. Its chemical and physical properties are summarized in the

table below. It is important to note that some reported values are for a mixture of 2,4-TDI and

2,6-TDI, as this is a common commercial form.
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Property Value

Molecular Formula C₉H₆N₂O₂[1]

Molecular Weight 174.16 g/mol [1]

CAS Number 91-08-7[1]

Appearance
Colorless to pale-yellow solid or liquid with a

pungent odor.[2]

Density 1.225 g/mL at 25 °C

Melting Point
68-72°F (for an 80% 2,4:20% 2,6 TDI mixture)

[2]

Boiling Point 264-271°F at 18 mmHg[2]

Vapor Pressure
0.5 mmHg at 77°F (for an 80% 2,4:20% 2,6 TDI

mixture)[2]

Flash Point >230 °F

Solubility
Reacts with water. Soluble in many organic

solvents.

InChI
InChI=1S/C9H6N2O2/c1-7-8(10-5-12)3-2-4-

9(7)11-6-13/h2-4H,1H3[1]

SMILES CC1=C(C=CC=C1N=C=O)N=C=O[1]

Chemical Structure
2,6-Diisocyanatotoluene consists of a toluene molecule substituted with two isocyanate (-

NCO) groups at the 2 and 6 positions of the benzene ring. The spatial arrangement of these

functional groups influences its reactivity, particularly in polymerization reactions.

Caption: Chemical structure of 2,6-Diisocyanatotoluene.

Synthesis of 2,6-Diisocyanatotoluene
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The industrial synthesis of 2,6-diisocyanatotoluene is typically a three-step process starting

from toluene.[3][4]

Nitration of Toluene: Toluene is treated with a nitrating agent, usually a mixture of nitric acid

and sulfuric acid, to produce a mixture of dinitrotoluene (DNT) isomers. The primary products

are 2,4-DNT and 2,6-DNT.[3]

Reduction of Dinitrotoluene: The mixture of DNT isomers is then reduced to the

corresponding toluenediamines (TDA). This is commonly achieved through catalytic

hydrogenation using catalysts such as Raney nickel.[3][4]

Phosgenation of Toluenediamine: The resulting TDA mixture is reacted with phosgene

(COCl₂) to form the diisocyanate. This reaction is typically carried out in an inert solvent.[3][4]
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Synthesis Workflow of 2,6-Diisocyanatotoluene
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Mechanism of Polyurethane Formation
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Reaction Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

